7-Bromo-2-naphthalenylacetonitrile

• Molecular Formula: C12H8BrN
• Molecular Weight: 246.10 g/mol
• IUPAC Name: 2-(7-bromonaphthalen-1-yl)acetonitrile
• InChI: InChI=1S/C12H8BrN/c13-11-5-4-9-2-1-3-10(6-7-14)12(9)8-11/h1-5,8H,6H2
• InChI Key: WDWYAJJKQYLLME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(C=C2)Br)C(=C1)CC#N

Description

7-Bromo-2-naphthalenylacetonitrile is a brominated naphthalene derivative featuring a bromine atom at the 7-position and an acetonitrile (-CH₂CN) group at the 2-position of the naphthalene ring. The bromine substituent enhances electrophilic reactivity, enabling cross-coupling reactions (e.g., Suzuki-Miyaura), while the nitrile group offers a site for further functionalization, such as hydrolysis to carboxylic acids or participation in nucleophilic additions .

Synthetic routes for analogous compounds, such as (1-Formyl-7-methoxynaphthalen-2-yloxy)acetonitrile, involve refluxing naphthalene derivatives with bromoacetonitrile in the presence of K₂CO₃, suggesting that 7-Bromo-2-naphthalenylacetonitrile may be synthesized under similar conditions using brominated precursors .

Comparison with Similar Compounds

Key Comparisons:

Electron-Withdrawing vs. Electron-Donating Groups :

• The bromine atom in 7-Bromo-2-naphthalenylacetonitrile is electron-withdrawing, activating the naphthalene ring for electrophilic substitution and cross-coupling reactions. In contrast, methoxy (-OCH₃) or ethoxy (-OCH₂CH₃) groups (e.g., in and ) are electron-donating, directing reactivity to specific ring positions and reducing electrophilic activity .

Functional Group Reactivity :

• The acetonitrile group in 7-Bromo-2-naphthalenylacetonitrile provides a nitrile moiety for further derivatization, distinguishing it from compounds like 2-naphthol (hydroxyl group) or 2-naphthoic acid (carboxylic acid). Nitriles are pivotal in forming amines, tetrazoles, or carboxylic acids via hydrolysis, expanding synthetic utility .

Steric and Electronic Effects :

• In (1R,2R)-1-(7-Bromo-3-methoxy-naphthalen-2-yl)-... (), the bromine and methoxy groups occupy adjacent positions, creating steric hindrance and electronic effects that influence crystallization and binding affinity. For 7-Bromo-2-naphthalenylacetonitrile, the spatial separation of bromine (C7) and acetonitrile (C2) minimizes steric clashes, favoring planar molecular conformations in crystal lattices .

Pharmacological Relevance: Naphthalene derivatives with nitrile or bromine groups, such as those in and , are explored as melatonergic ligands or kinase inhibitors. The bromo-acetonitrile combination in 7-Bromo-2-naphthalenylacetonitrile may enhance target binding via halogen bonding and dipole interactions, offering advantages over non-halogenated analogs .